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An in-depth analysis of the mechanism of action of AMX0035, an oral fixed-dose combination
of sodium phenylbutyrate (PB) and taurursodiol (TURSO), reveals a synergistic approach to
neuroprotection by concurrently targeting endoplasmic reticulum (ER) stress and mitochondrial
dysfunction. This technical guide synthesizes preclinical and clinical findings to provide a
comprehensive overview for researchers, scientists, and drug development professionals.

Core Mechanism of Action: A Two-Pronged Attack
on Neuronal Cell Death

AMXO0035 is designed to mitigate the cellular stress pathways implicated in the pathogenesis of
neurodegenerative diseases. The two active components, PB and TURSO, act on distinct but
interconnected cellular organelles to reduce neuronal apoptosis.

Sodium Phenylbutyrate (PB): As a small molecular chaperone and histone deacetylase (HDAC)
inhibitor, PB primarily addresses ER stress.[1][2] The accumulation of misfolded proteins in the
ER triggers the Unfolded Protein Response (UPR), which, when prolonged, can lead to
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apoptosis. PB is thought to enhance the protein folding capacity of the ER, thereby alleviating
stress and promoting cell survival.[1]

Taurursodiol (TURSO): This hydrophilic bile acid focuses on preserving mitochondrial integrity.
Mitochondrial dysfunction is a central feature of many neurodegenerative disorders, leading to
energy deficits, increased production of reactive oxygen species (ROS), and the release of pro-
apoptotic factors. TURSO is believed to integrate into the mitochondrial membrane, stabilizing
it and increasing the threshold for apoptosis.[3]

Preclinical evidence suggests a synergistic relationship between PB and TURSO, where the
combined action is more effective at preventing neuronal cell death than either component
alone.[4]

Preclinical Evidence: Demonstrating

Neuroprotection in In Vitro and In Vivo Models
Synergistic Effects in ALS Patient-Derived Fibroblasts

A study utilizing primary skin fibroblasts from patients with sporadic amyotrophic lateral
sclerosis (ALS) demonstrated that AMX0035 had a more pronounced and distinct effect on
gene and metabolite profiles compared to PB or TURSO individually. This suggests a
synergistic mechanism that impacts key pathways involved in ALS pathogenesis, including the
unfolded protein response and mitochondrial function.[4]

Neuroprotective Effects in a Rodent Model of Ischemic
Stroke

In a rat model of middle cerebral artery occlusion (MCAOQO), a model for ischemic stroke,
administration of AMX0035 demonstrated significant neuroprotective effects. The study
revealed improvements in cognitive function and a reduction in demyelination. Mechanistically,
AMXO0035 was shown to inhibit ER stress and mitochondrial dysfunction pathways, leading to a
decrease in oligodendrocyte apoptosis.

Table 1: Preclinical Efficacy of AMX0035 in a Rat Model of MCAO
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Data are approximated from graphical representations in the cited preclinical study.

Clinical Evidence: Biomarker Modulation in
Neurodegenerative Diseases

Clinical trials of AMX0035 in ALS (CENTAUR) and Alzheimer's disease (PEGASUS) have
provided valuable insights into its biological activity in humans, primarily through the analysis of
disease-relevant biomarkers. While the Phase 3 PHOENIX trial in ALS did not meet its primary
and secondary endpoints, the biomarker data from earlier and other studies offer clues to the
drug's engagement with its therapeutic targets.
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CENTAUR Trial: Impact on Neuroinflammation in ALS

The Phase 2 CENTAUR trial in participants with ALS showed that AMX0035 treatment led to a
significant reduction in plasma levels of key neuroinflammatory biomarkers.

Table 2: Biomarker Changes in the CENTAUR Trial (ALS)

. Change with AMX0035 (at
Biomarker p-value
24 weeks)
YKL-40 (Chitinase-3-like-
_ ~20% decrease 0.008
protein-1)
C-Reactive Protein (CRP) ~30% decrease 0.048

PEGASUS Trial: Effects on Core Pathologies in
Alzheimer's Disease

The Phase 2 PEGASUS trial in participants with Alzheimer's disease demonstrated that
AMXO0035 influenced cerebrospinal fluid (CSF) biomarkers associated with the core pathologies
of the disease.

Table 3: Biomarker Changes in the PEGASUS Trial (Alzheimer's Disease)

Biomarker . Change with

Biomarker p-value
Category AMX0035
Tau Pathology p-taul81 Reduction <0.001
Total tau Reduction <0.001

Synaptic & Neuronal

_ Neurogranin Reduction <0.001
Degeneration
Fatty Acid Binding _
) Reduction 0.0004
Protein 3 (FABP3)
Gliosis YKL-40 Reduction 0.0005
Amyloid Pathology AB42/40 ratio Modulation <0.05
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Experimental Protocols
Preclinical MCAO Rat Model

Animal Model: Adult male Sprague-Dawley rats.

Intervention: Middle cerebral artery occlusion (MCAQ) was induced to model ischemic
stroke.

Treatment: AMX0035 was administered to the treatment group.

Behavioral Assessment: The Morris water maze was used to evaluate spatial learning and
memory.

Histological Analysis: Luxol fast blue staining and transmission electron microscopy were
used to assess demyelination and myelin sheath thickness (g-ratio).

Molecular Analysis: Western blotting was performed to quantify the expression of proteins
involved in ER stress (e.g., GRP78/BiP) and mitochondrial apoptosis (e.g., Bax, Bcl-2).

CENTAUR Clinical Trial (ALS)

Study Design: A multicenter, randomized, double-blind, placebo-controlled Phase 2 trial.

Participants: 137 adult participants with a definite diagnosis of ALS.

Intervention: Oral administration of AMX0035 (3g sodium phenylbutyrate and 1g
taurursodiol) or placebo.

Duration: 24 weeks.

Biomarker Analysis: Plasma samples were collected at baseline and at 12 and 24 weeks.
Levels of YKL-40 and CRP were measured using immunoassays.

PEGASUS Clinical Trial (Alzheimer's Disease)

Study Design: A randomized, double-blind, placebo-controlled Phase 2 trial.

Participants: 95 adult participants with Alzheimer's disease.
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e Intervention: Oral administration of AMX0035 or placebo.
e Duration: 24 weeks.

o Biomarker Analysis: Cerebrospinal fluid (CSF) was collected at baseline and at 24 weeks.
Biomarkers of tau pathology, synaptic and neuronal degeneration, gliosis, and amyloid
pathology were measured using established immunoassays.

Visualizing the Mechanism and Workflows
Signaling Pathway of AMX0035
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Caption: AMX0035's dual mechanism targeting ER and mitochondrial stress.

Preclinical Experimental Workflow (MCAO Model)
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Caption: Workflow for the preclinical evaluation of AMX0035 in a stroke model.

Clinical Trial Biomarker Analysis Workflow
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Caption: Workflow for biomarker analysis in AMX0035 clinical trials.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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